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Compound of Interest

Compound Name:
1-Amino-3-cyclohexyloxy-propan-

2-ol

Cat. No.: B1304959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the available information for the chemical

compound with CAS number 89100-83-4, identified as 1-Amino-3-(cyclohexyloxy)propan-2-ol.

The document compiles its chemical and physical properties and lists known suppliers.

Notably, a comprehensive search of publicly available scientific literature and patent databases

did not yield any specific information regarding the biological activity, mechanism of action, or

established experimental protocols for this compound. The information presented herein is

primarily collated from chemical supplier databases.

Chemical and Physical Properties
1-Amino-3-(cyclohexyloxy)propan-2-ol is a chemical intermediate. Its structural information and

key properties are summarized below. It is important to note that some of the physical

properties are estimated and may vary between suppliers.
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Property Value Source(s)

CAS Number 89100-83-4 [1][2]

Chemical Name
1-Amino-3-

(cyclohexyloxy)propan-2-ol
[1][2]

Synonyms

1-Amino-3-(cyclohexyloxy)-2-

propanol, 2-Propanol, 1-

amino-3-(cyclohexyloxy)-

[2]

Molecular Formula C₉H₁₉NO₂ [1][2]

Molecular Weight 173.25 g/mol [2]

IUPAC Name
1-(cyclohexyloxy)-3-

aminopropan-2-ol

SMILES C1CCC(CC1)OCC(CN)O [1]

InChIKey
JEFHQYWOLXLTAO-

UHFFFAOYSA-N
[1]

Boiling Point (Estimated) 272.4 °C [1]

Melting Point (Estimated) 62.21 °C [1]

Density (Estimated) 0.99 g/cm³ [1]

Flash Point (Estimated) 130.04 °C [1]

Water Solubility (Estimated) 10819.1 mg/L [1]

Synthesis
A generalized synthetic route for cycloalkyl propanolamine derivatives, which includes

structures similar to 1-Amino-3-(cyclohexyloxy)propan-2-ol, has been described. This process

typically involves the reaction of a corresponding alcohol with epichlorohydrin, followed by a

reaction with a primary amine. However, a specific, detailed experimental protocol for the

synthesis of CAS 89100-83-4 was not found in the public domain.
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A thorough search of scientific literature and patent databases did not reveal any studies on the

biological activity or mechanism of action of 1-Amino-3-(cyclohexyloxy)propan-2-ol. While

structurally related compounds, such as certain beta-adrenergic blocking agents, possess a

propan-2-ol moiety, there is no direct evidence to suggest that CAS 89100-83-4 has similar

properties.[3][4][5][6] A study on 1-(3,6-Dibromo-carbazol-9-yl)-3-phenylamino-propan-2-ol has

shown cardioprotective effects, but this is a distinct molecule.[7][8]

Experimental Protocols
No specific experimental protocols for the analysis or use of 1-Amino-3-(cyclohexyloxy)propan-

2-ol were found in the available literature. For researchers acquiring this compound, a general

workflow for chemical characterization would be necessary.

General Workflow for Chemical Characterization
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Caption: A generalized workflow for the procurement and characterization of a chemical

compound.

Signaling Pathways
There is no information available in the public domain regarding any signaling pathways that

may be modulated by 1-Amino-3-(cyclohexyloxy)propan-2-ol.
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1-Amino-3-(cyclohexyloxy)propan-2-ol (CAS 89100-83-4) is available from several chemical

suppliers, primarily for research and development purposes. A non-exhaustive list of potential

suppliers is provided below.

Supplier Location

Sigma-Aldrich Global

Fisher Scientific Global

TCI Global

J & K SCIENTIFIC LTD. China

Shenzhen Polymeri Biochemical Technology

Co., Ltd.
China

AsInEx Ltd. Russia

UkrOrgSynthesis Ltd. Ukraine

Absin Bioscience Inc. China

Disclaimer: This list is for informational purposes only and does not constitute an endorsement

of any particular supplier.

Conclusion
1-Amino-3-(cyclohexyloxy)propan-2-ol (CAS 89100-83-4) is a commercially available chemical

compound with defined physical and chemical properties. However, there is a significant gap in

the scientific literature regarding its biological effects, potential therapeutic applications, and

associated experimental methodologies. This suggests that the compound may be a chemical

intermediate or has not yet been a subject of extensive biological research. Professionals in

drug development and research should consider this compound as a novel entity requiring

foundational in vitro and in vivo screening to determine any potential biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1304959?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 1-Amino-3-cyclohexyloxy-propan-2-ol (89100-83-4) - Chemical Safety, Models, Suppliers,
Regulation, and Patents - Chemchart [chemchart.com]

2. 1-AMINO-3-CYCLOHEXYLOXY-PROPAN-2-OL | 89100-83-4 [chemicalbook.com]

3. Beta-Adrenergic blocking agents. V. 1-Amino-3-(substituted phenoxy)-2-propanols -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. Beta-adrenergic blocking agents. 22. 1-Phenoxy-3-[[(substituted-amido) alkyl]amino]-2-
propanols - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Beta-adrenergic blocking agents. 20. (3-Hydroxyprop-1-enyl)-substituted 1-(aryloxy)-3-
(alkylamino)propan-2-ols - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Cardioselectivity as a function of molecular structure in beta-adrenoceptor blocking agents
of the 1-(para-substituted aryloxy)-3-(isopropylamino)propan-2-ol type - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Cardioprotective Effects of 1-(3,6-Dibromo-carbazol-9-yl)-3-Phenylamino-Propan-2-Ol in
Diabetic Hearts via Nicotinamide Phosphoribosyltransferase Activation - PMC
[pmc.ncbi.nlm.nih.gov]

8. Cardioprotective Effects of 1-(3,6-Dibromo-carbazol-9-yl)-3-Phenylamino-Propan-2-Ol in
Diabetic Hearts via Nicotinamide Phosphoribosyltransferase Activation - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: 1-Amino-3-(cyclohexyloxy)propan-2-ol
(CAS 89100-83-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304959#cas-number-89100-83-4-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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